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Compound of Interest

Compound Name: 3-Aminobenzothioamide

Cat. No. B124690

An In-depth Technical Guide on the Safety and Handling of 3-Aminobenzothioamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Aminobenzothioamide, a compound of interest in research and development. Due to the
limited availability of data for this specific molecule, information from its close structural analog,
3-aminobenzamide, is included to provide insights into its potential biological activity.

Chemical and Physical Properties

3-Aminobenzothioamide is a sulfur-containing analog of 3-aminobenzamide. While extensive
experimental data for 3-Aminobenzothioamide is not readily available, the following table
summarizes its known and predicted properties.
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Property Value Source
Molecular Formula C7HsN2S [1]

Molecular Weight 152.22 g/mol [1]

CAS Number 78950-36-4 [1]
Appearance Crystalline solid

Melting Point 127-131 °C ChemicalBook
Boiling Point (Predicted) 343.4+44.0°C ChemicalBook
Density (Predicted) 1.286 + 0.06 g/cm?3 ChemicalBook

Solubility

DMF: 10 mg/ml; DMSO: 5
mg/ml; Ethanol: 0.3 mg/mi;
DMF:PBS (pH 7.2) (1:9): 0.1

mg/ml

ChemicalBook

Hazard Identification and Safety Precautions

3-Aminobenzothioamide is considered hazardous and requires careful handling in a

laboratory setting.[2]

GHS Hazard Classification

o Acute Oral Toxicity: Category 4[2]

o Skin Irritation: Category 2

» Serious Eye Irritation: Category 2

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[2]

Precautionary Statements

Safe handling and storage are crucial to minimize risk.[2]
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Category Precautionary Statement

Wash face, hands, and any exposed skin
thoroughly after handling. Do not eat, drink or
smoke when using this product. Wear protective
Prevention gloves/protective clothing/eye protection/face
protection. Avoid breathing
dust/fume/gas/mist/vapors/spray. Use only

outdoors or in a well-ventilated area.

IF SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. Rinse mouth.
IF ON SKIN: Wash with plenty of soap and
water. If skin irritation occurs: Get medical
advice/attention. Take off contaminated clothing
and wash before reuse. IF IN EYES: Rinse
Response cautiously with water for -several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists:
Get medical advice/attention. IF INHALED:
Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.

Store in a well-ventilated place. Keep container
Storage )
tightly closed. Store locked up.

) Dispose of contents/container to an approved
Disposal .
waste disposal plant.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling 3-Aminobenzothioamide.[2]

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b124690?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5180603&productDescription=3-AMINOTHIOBENZAMIDE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5180603&productDescription=3-AMINOTHIOBENZAMIDE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
Nitrile rubber gloves with a thickness of >0.11 mm are recommended.[3]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[2]

First Aid Measures

In case of exposure, follow these first aid procedures immediately.[2]

Exposure Route First Aid Procedure

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.[2]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a

physician.[2]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[2]

) Do NOT induce vomiting. Call a physician or
Ingestion . _ .
poison control center immediately.[4]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Use only in a
well-ventilated area.[2]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Store
locked up. Incompatible materials include strong oxidizing agents and strong acids.[5]

Toxicological Information
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While specific quantitative toxicity data such as LD50 or LC50 for 3-Aminobenzothioamide is
not readily available in public databases, the GHS classification indicates that it is harmful if
swallowed.[2] The toxicological properties have not been fully investigated.[5]

Potential Biological Activity and Signaling Pathway

Disclaimer: The following information is largely based on the well-studied analog, 3-
aminobenzamide, and is provided as a likely framework for the biological activity of 3-
Aminobenzothioamide. Further research is needed to confirm these activities for the
thioamide derivative.

3-Aminobenzamide is a well-known inhibitor of poly(ADP-ribose) polymerase (PARP).[6][7][8]
[9][10] PARP is a family of enzymes involved in cellular processes such as DNA repair,
genomic stability, and programmed cell death. By inhibiting PARP, 3-aminobenzamide can
prevent the repair of DNA single-strand breaks, which can lead to the formation of double-
strand breaks during DNA replication. In cancer cells with deficiencies in other DNA repair
pathways (such as those with BRCA1/2 mutations), this can lead to synthetic lethality and cell
death.

The proposed mechanism of action involves 3-Aminobenzothioamide acting as a competitive
inhibitor of NAD* at the active site of PARP.
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Proposed signaling pathway of PARP inhibition by 3-Aminobenzothioamide.

Experimental Protocols

Detailed experimental protocols for 3-Aminobenzothioamide are not widely published.
However, a general protocol for assessing PARP inhibition in a cell-based assay is provided
below. This should be adapted and optimized for specific experimental systems.

General Protocol for In-Vitro PARP Inhibition Assay

This protocol provides a framework for evaluating the inhibitory effect of 3-
Aminobenzothioamide on PARP activity in a cellular context.
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1. Cell Culture
Seed cells (e.g., MCF-7) in a 96-well plate
and allow to adhere overnight.

l

2. Compound Treatment
Treat cells with varying concentrations of
3-Aminobenzothioamide for a defined period (e.g., 1-2 hours).

l

3. Induce DNA Damage
Treat cells with a DNA damaging agent
(e.g., H202) to activate PARP.

Y

4. Cell Lysis
Lyse the cells to release cellular components.

l

5. PAR Detection
Measure Poly(ADP-ribose) (PAR) levels
using an ELISA-based assay Kkit.

l

6. Data Analysis
Calculate ICso value to determine the
potency of 3-Aminobenzothioamide.

Click to download full resolution via product page

General workflow for a cell-based PARP inhibition assay.
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Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[2] Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[2] Do not empty into drains.[5]

Synthesis

The synthesis of thioamides, including 3-Aminobenzothioamide, can be achieved through the
thionation of the corresponding amide (3-aminobenzamide).[11] Common thionating reagents
include Lawesson's reagent and phosphorus pentasulfide.[11] Alternative methods, such as a
three-component reaction of chlorohydrocarbons, amides, and elemental sulfur, have also
been developed.[12]

3-Aminobenzamide

3-Aminobenzothioamide

Thionating Reagent
(e.g., Lawesson's Reagent)

Click to download full resolution via product page

General synthesis scheme for 3-Aminobenzothioamide.

This technical guide is intended to provide essential information for the safe handling and use
of 3-Aminobenzothioamide in a research setting. Users should always consult the most
recent Safety Data Sheet (SDS) from their supplier and adhere to all institutional and regulatory
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. selleckchem.com [selleckchem.com]

e 10. 3-Aminobenzamide--a PARP inhibitor enhances the sensitivity of peripheral blood
micronucleus and comet assays in mice [pubmed.ncbi.nim.nih.gov]
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 To cite this document: BenchChem. [safety and handling of 3-Aminobenzothioamide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124690#safety-and-handling-of-3-
aminobenzothioamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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